Cas no 2155852-35-8 (2-{8-methyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}acetic acid hydrochloride)

• Product Name: 2-{8-methyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}acetic acid hydrochloride
• CAS No: 2155852-35-8
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• CID: 5154603
• PubChem ID: 132371662
• Update Time: 2025-05-23

2-{8-methyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetic acid hydrochloride
• 2-(8-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)acetic acid hydrochloride
• 2-(8-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)acetic acid;hydrochloride
• starbld0024546
• Z3023748145
• 2-{8-methyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}acetic acid hydrochloride

• Inchi： 1S/C10H14N2O2.ClH/c1-7-3-2-4-12-8(5-9(13)14)6-11-10(7)12;/h6-7H,2-5H2,1H3,(H,13,14);1H
• InChI Key： JVQFACFSSAGKLN-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1=CN=C2C(C)CCCN21)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Topological Polar Surface Area: 55.1

Additional information on 2-{8-methyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}acetic acid hydrochloride

2-{8-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetic Acid Hydrochloride: A Comprehensive Overview

Introduction to 2-{8-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetic Acid Hydrochloride

2-{8-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetic acid hydrochloride, a compound with CAS No. 2155852-35-8, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. The molecule consists of an imidazo[1,2-a]pyridine ring system substituted with a methyl group at the 8th position and an acetic acid moiety at the 3rd position. The hydrochloride salt form further enhances its stability and solubility properties.

The imidazo[1,2-a]pyridine scaffold is a heterocyclic structure that has been extensively studied due to its versatility in forming various bioactive compounds. The presence of the methyl group at the 8th position introduces steric and electronic effects that can significantly influence the compound's reactivity and pharmacokinetic properties. Recent studies have highlighted the potential of this compound as a lead molecule for developing novel therapeutic agents targeting various disease states.

Chemical Structure and Synthesis

The synthesis of 2-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetic acid hydrochloride involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyridine core. This is often achieved through cyclization reactions involving appropriate starting materials such as o-amino pyridines or related precursors. The introduction of the methyl group at the 8th position is typically carried out via alkylation or methylation techniques under controlled conditions to ensure regioselectivity.

The acetic acid moiety is introduced through a coupling reaction with an appropriate carboxylic acid derivative. The final step involves protonation of the nitrogen atom in the imidazo[1,2-a]pyridine ring to form the hydrochloride salt. This process not only stabilizes the molecule but also enhances its solubility in aqueous media.

Recent advancements in synthetic methodology have enabled researchers to optimize the synthesis of this compound by employing more efficient catalysts and reaction conditions. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

Pharmacological Properties and Applications

In vitro studies have demonstrated that 2-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetic acid hydrochloride exhibits potent activity against various enzyme targets associated with diseases such as cancer and neurodegenerative disorders. Its ability to modulate key signaling pathways makes it a promising candidate for drug development.

Preliminary in vivo studies in animal models have shown that this compound demonstrates favorable pharmacokinetic profiles with moderate bioavailability and acceptable toxicity profiles. These findings suggest that it could be further developed into a therapeutic agent for treating conditions where modulation of specific pathways is beneficial.

One area where this compound has shown particular promise is in cancer therapy. Studies have indicated that it can inhibit key enzymes involved in tumor growth and metastasis. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

Recent Research Findings and Future Directions

Recent research has focused on understanding the molecular mechanisms underlying the activity of 2-{8-methyl-5H,6H,7H,8H-imidazo[1,a]pyridin-3-yl}acetic acid hydrochloride. Advanced computational techniques such as molecular docking and dynamics simulations have provided insights into its binding interactions with target proteins.

A study published in *Nature Communications* highlighted its ability to bind to a novel protein target implicated in Alzheimer's disease. This discovery opens up new avenues for exploring its potential as a therapeutic agent for neurodegenerative conditions.

In addition to its pharmacological applications, this compound has also been investigated for its role in biocatalysis. Researchers have reported its ability to act as a cofactor in enzymatic reactions under mild conditions.

Looking ahead